Cas no 104664-82-6 (Thiophene,2,3-dihydro-5-methyl-4-(1-methylethyl)-, 1,1-dioxide)

• Product Name: Thiophene,2,3-dihydro-5-methyl-4-(1-methylethyl)-, 1,1-dioxide
• CAS No: 104664-82-6
• MF: C₈H₁₄O₂S
• MW: 174.260561466217
• CID: 126321
• PubChem ID: 13694658
• Update Time: 2025-04-18

Thiophene,2,3-dihydro-5-methyl-4-(1-methylethyl)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Thiophene,2,3-dihydro-5-methyl-4-(1-methylethyl)-, 1,1-dioxide
• Thiophene, 2,3-dihydro-5-methyl-4-(1-methylethyl)-, 1,1-dioxide (9CI)
• 3-isopropyl-2-methyl-2-cyclopentenone
• 3-isopropyl-2-methyl-4,5-dihydrothiophene 1,1-dioxide
• 5-methyl-4-propan-2-yl-2,3-dihydrothiophene 1,1-dioxide
• Thiophene,2,3-dihydro-5-methyl-4-(1-methylethyl)-,1,1-dioxide(9ci)
• 104664-82-6

• Inchi： 1S/C8H14O2S/c1-6(2)8-4-5-11(9,10)7(8)3/h6H,4-5H2,1-3H3
• InChI Key： OKKKOCKDSZUHDM-UHFFFAOYSA-N
• SMILES： S1(C(C)=C(C(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 174.07100
• Monoisotopic Mass: 174.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 42.52000
• LogP: 2.81570